Cas no 2550997-56-1 ((2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid)

(2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid is a chiral, tert-butoxy-protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. Its key advantages include enhanced stability due to the tert-butoxy and Boc (tert-butoxycarbonyl) protecting groups, which prevent unwanted side reactions during complex organic transformations. The stereospecific (S)-configuration ensures precise chiral control in asymmetric synthesis. This compound serves as a versatile intermediate for constructing peptidomimetics and bioactive molecules, offering compatibility with standard coupling reagents. The Boc group facilitates selective deprotection under mild acidic conditions, enabling sequential modifications. Its solubility in common organic solvents further enhances its utility in multistep synthetic routes.
(2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid structure
2550997-56-1 structure
Product Name:(2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid
CAS No:2550997-56-1
MF:C13H25NO5
MW:275.341304540634
MDL:MFCD32874739
CID:5671154
PubChem ID:155822287
Update Time:2025-10-12

(2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26982486
    • 2550997-56-1
    • (2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
    • (2S)-2-[(2-Methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid
    • MDL: MFCD32874739
    • Inchi: 1S/C13H25NO5/c1-12(2,3)18-9(10(15)16)7-8-14-11(17)19-13(4,5)6/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)/t9-/m0/s1
    • InChI Key: POUPAUUECNTULF-VIFPVBQESA-N
    • SMILES: O([C@H](C(=O)O)CCNC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 275.17327290g/mol
  • Monoisotopic Mass: 275.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 84.9Ų

(2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26982486-1g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95%
1g
$914.0 2023-09-11
Enamine
EN300-26982486-5g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95%
5g
$2650.0 2023-09-11
Enamine
EN300-26982486-10g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95%
10g
$3929.0 2023-09-11
Enamine
EN300-26982486-0.05g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
0.05g
$212.0 2025-03-20
Enamine
EN300-26982486-0.1g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
0.1g
$317.0 2025-03-20
Enamine
EN300-26982486-0.25g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
0.25g
$452.0 2025-03-20
Enamine
EN300-26982486-0.5g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
0.5g
$713.0 2025-03-20
Enamine
EN300-26982486-1.0g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
1.0g
$914.0 2025-03-20
Enamine
EN300-26982486-2.5g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
2.5g
$1791.0 2025-03-20
Enamine
EN300-26982486-5.0g
(2S)-2-(tert-butoxy)-4-{[(tert-butoxy)carbonyl]amino}butanoic acid
2550997-56-1 95.0%
5.0g
$2650.0 2025-03-20

Additional information on (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid

Latest Research Insights on (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid (CAS: 2550997-56-1)

The compound (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid (CAS: 2550997-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This protected amino acid derivative serves as a critical building block in the synthesis of peptide-based therapeutics, particularly in the context of protease inhibitors and targeted drug delivery systems. Recent studies have highlighted its role in improving the pharmacokinetic properties of peptide drugs by enhancing stability and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel HIV-1 protease inhibitors. The tert-butoxy and tert-butoxycarbonyl (Boc) protecting groups were found to significantly improve the synthetic yield and purity of the target peptides compared to traditional protection strategies. The research team reported a 35% increase in overall yield when using (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid as an intermediate in their solid-phase peptide synthesis protocol.

In the area of cancer therapeutics, a recent patent application (WO2023056123) disclosed the use of this compound in the development of tumor-targeting peptide-drug conjugates. The protected amino acid moiety was incorporated into the linker region of antibody-drug conjugates (ADCs), where it demonstrated superior stability in plasma while maintaining efficient drug release at the target site. This innovation addresses one of the key challenges in ADC development - the balance between systemic stability and intracellular drug release.

From a chemical perspective, computational studies have provided new insights into the conformational preferences of this molecule. Density functional theory (DFT) calculations published in Organic & Biomolecular Chemistry (2024) revealed that the tert-butoxy group induces a specific gauche conformation that facilitates selective reactions at the carboxylic acid functionality. This property has been exploited in the stereoselective synthesis of β-amino acids, which are important pharmacophores in many bioactive compounds.

The commercial availability of (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid (CAS: 2550997-56-1) has expanded significantly in the past two years, with multiple suppliers now offering GMP-grade material. This development reflects the growing industrial demand for this specialty chemical, particularly in the pharmaceutical sector where it is being used in clinical-stage peptide therapeutics. Current market analysis suggests a compound annual growth rate of 12-15% for this product segment through 2026.

Looking forward, researchers are exploring the application of this building block in mRNA-based therapeutics, where protected amino acid derivatives play a crucial role in the synthesis of nucleoside modifications. Preliminary results presented at the 2024 American Chemical Society meeting showed promising results in improving the translation efficiency and reducing the immunogenicity of therapeutic mRNAs when incorporating derivatives of (2S)-2-(tert-butoxy)-4-{(tert-butoxy)carbonylamino}butanoic acid.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen